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Compound of Interest

Compound Name: 5-Nitropicolinamide

Cat. No.: B1583589

For Immediate Implementation: This document provides critical safety and logistical information
for the handling and disposal of 5-Nitropicolinamide. Adherence to these protocols is
essential for ensuring the safety of all laboratory personnel and the integrity of your research.

Researchers and drug development professionals require clear, actionable guidance to handle
chemical reagents safely and effectively. This procedural guide for 5-Nitropicolinamide (CAS:
59290-34-5) outlines the necessary personal protective equipment (PPE), operational plans for
handling and disposal, and emergency procedures.[1] While specific toxicity data for 5-
Nitropicolinamide is limited, its structural similarity to pyridine and nitroaromatic compounds
necessitates a cautious approach, assuming potential for toxicity and mutagenicity.[2]

Essential Safety and Handling Information

A thorough understanding of the known properties of 5-Nitropicolinamide is the first step in
safe handling.
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Property Information Source
Chemical Name 5-Nitropyridine-2-carboxamide [1]
Synonyms 5-nitropicolinamide [1]
CAS Number 59290-34-5 [1]
Molecular Formula C6H5N303 [1]
Molecular Weight 167.12 g/mol [1]
Physical State Solid (powder)

Data not fully available.
Known Hazards Assumed to be hazardous [1]

based on structural analogs.

Incompatible Materials Strong oxidizing agents. [3]

Store in a cool, well-ventilated
Storage area away from ignition

sources.[4][5]

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is crucial to minimize exposure and prevent contamination. The following
diagram and detailed steps outline the safe handling process for 5-Nitropicolinamide.
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Caption: Workflow for Safe Handling of 5-Nitropicolinamide.
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. Preparation:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for
5-Nitropicolinamide and understand the available safety information.[6]

Don Appropriate PPE: A standard Level D protection is the minimum requirement.[7] This
includes:

o Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.[3][9]

o Hand Protection: Wear chemical-resistant nitrile gloves.[4] For extended operations or
when handling larger quantities, consider double-gloving.

o Body Protection: A lab coat must be worn and fully fastened.

o Respiratory Protection: Due to the powdered nature of the compound and the lack of
inhalation hazard data, all handling of 5-Nitropicolinamide must be conducted in a
certified chemical fume hood.[10] If a fume hood is not available, a respirator may be
necessary.[11]

Prepare Workspace: Ensure the chemical fume hood is functioning correctly.[4] Cover the
work surface with absorbent, disposable bench paper. Have all necessary equipment and
reagents within the fume hood to minimize movement in and out of the containment area.

. Handling:

Weighing: When weighing the solid compound, do so within the fume hood to prevent
inhalation of any airborne powder.[12] Use a draft shield on the balance if necessary.

Dissolving and Reaction: If dissolving the compound or using it in a reaction, add solvents
slowly to avoid splashing. Keep all containers capped when not in immediate use.

. Cleanup and Decontamination:

Decontaminate Surfaces: After handling is complete, wipe down all surfaces within the fume
hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials
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as hazardous waste.

 Remove PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,
followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and
water after removing PPE.[5]

Emergency Procedures
Spills:

Small Spills (in a fume hood): If a small amount of 5-Nitropicolinamide is spilled within the
fume hood, use an absorbent material to clean it up.[5] Place the absorbent material in a
sealed container for proper disposal.

Large Spills: In the event of a large spill, evacuate the immediate area and alert your
supervisor and the institutional safety office.

Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
[1] Remove any contaminated clothing.

Eye Contact: Flush the eyes with water for at least 15 minutes at an eyewash station.[1]
Seek immediate medical attention.

Inhalation: Move to fresh air immediately.[1] If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of 5-Nitropicolinamide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

» Solid Waste: All solid 5-Nitropicolinamide waste, including empty containers and
contaminated materials (e.g., gloves, bench paper, weighing paper), must be collected in a
clearly labeled, sealed hazardous waste container.
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» Liquid Waste: Solutions containing 5-Nitropicolinamide should be collected in a designated,
labeled hazardous waste container. Do not pour any solutions containing this compound
down the drain.[4]

o Waste Segregation: Keep waste containing 5-Nitropicolinamide separate from other waste
streams unless instructed otherwise by your institution's environmental health and safety
department.

» Disposal Request: Follow your institution's procedures for the disposal of hazardous
chemical waste. This typically involves submitting a request for pickup by trained waste
management personnel.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 12. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment,
Health and Safety [ehs.cornell.edu]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 5-Nitropicolinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583589#personal-protective-equipment-for-
handling-5-nitropicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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